Cas no 2580252-25-9 (Methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate)

• Product Name: Methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate
• CAS No: 2580252-25-9
• MF: C₈H₁₆N₂O₄
• MW: 204.223642349243
• CID: 5662328
• PubChem ID: 165888133
• Update Time: 2025-07-15

Methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2580252-25-9
• methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate
• EN300-27725555
• Methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate

• Inchi： 1S/C8H16N2O4/c1-8(13,3-7(12)14-2)5-10-6(11)4-9/h13H,3-5,9H2,1-2H3,(H,10,11)
• InChI Key： QVPSHKYYNLBPAY-UHFFFAOYSA-N
• SMILES： OC(C)(CC(=O)OC)CNC(CN)=O

Computed Properties

• Exact Mass: 204.11100700g/mol
• Monoisotopic Mass: 204.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 102Ų

Additional information on Methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate

Methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate: An Overview of a Promising Compound in Chemical and Biological Research

Methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate (CAS No. 2580252-25-9) is a compound that has garnered significant attention in recent years due to its potential applications in various fields of chemical and biological research. This molecule, characterized by its unique structural features, has shown promising properties that make it a valuable candidate for further investigation.

The structure of Methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate is composed of a methyl ester group, an aminoacetamido moiety, and a hydroxy and methylbutanoate functional group. These components contribute to its chemical stability and reactivity, making it suitable for a wide range of applications. The presence of the aminoacetamido group, in particular, suggests potential interactions with biological systems, which could be leveraged in drug design and development.

Recent studies have explored the biological activity of Methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases.

Additionally, Methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate has been investigated for its antioxidant properties. Oxidative stress is a major contributing factor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can scavenge free radicals and reduce oxidative damage, thereby protecting cells from oxidative stress-induced injury.

In the context of drug delivery, the unique structure of Methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate offers several advantages. The presence of the hydroxy group can enhance solubility, while the methylbutanoate moiety can improve lipophilicity. These properties make it an attractive candidate for developing drug delivery systems that can efficiently transport therapeutic agents to target sites within the body.

Furthermore, the compound's pharmacokinetic profile has been studied to evaluate its suitability for clinical applications. Preliminary data indicate that Methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This suggests that it could be developed into a viable therapeutic agent with minimal side effects.

The potential applications of Methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in developing functional materials with enhanced properties. For example, its ability to form stable complexes with metal ions could be utilized in the synthesis of metal-organic frameworks (MOFs) with applications in gas storage and separation.

In conclusion, Methyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate (CAS No. 2580252-25-9) is a versatile compound with a wide range of potential applications in chemical and biological research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and uses for this compound will be discovered, contributing to advancements in various scientific fields.